molecular formula C20H30O6 B8284936 2,5-Bis(hexyloxy)terephthalic acid

2,5-Bis(hexyloxy)terephthalic acid

Cat. No.: B8284936
M. Wt: 366.4 g/mol
InChI Key: TYTRTFQDGNHZTJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,5-Bis(hexyloxy)terephthalic acid is a useful research compound. Its molecular formula is C20H30O6 and its molecular weight is 366.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C20H30O6

Molecular Weight

366.4 g/mol

IUPAC Name

2,5-dihexoxyterephthalic acid

InChI

InChI=1S/C20H30O6/c1-3-5-7-9-11-25-17-13-16(20(23)24)18(14-15(17)19(21)22)26-12-10-8-6-4-2/h13-14H,3-12H2,1-2H3,(H,21,22)(H,23,24)

InChI Key

TYTRTFQDGNHZTJ-UHFFFAOYSA-N

Canonical SMILES

CCCCCCOC1=CC(=C(C=C1C(=O)O)OCCCCCC)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 8.91 g (135 mmol) 85% aqueous KOH solution and 20 ml water is added to 16.3 g (38.57 mmol) 2,5-dihexoxyterephthalic acid diethyl ester in 20 ml ethanol and the whole is stirred for 2 hours at 90° C. The crude product precipitated by the dropwise addition of 12.5 ml conc. HCl with ice-cooling is filtered off, washed neutral with water and recrystallized from ethanol.
Name
Quantity
8.91 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
16.3 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two

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